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Compound of Interest

Compound Name: Cyclohexadecanone

Cat. No.: B1615262

For Immediate Release

This technical guide provides an in-depth overview of cyclohexadecanone, a macrocyclic
ketone of significant interest in fragrance chemistry and with potential applications in drug
development. This document is intended for researchers, scientists, and professionals in the
pharmaceutical and chemical industries, offering a detailed summary of its nomenclature,
physicochemical properties, synthesis, and analytical methods.

Nomenclature and Synonyms

Cyclohexadecanone is known by several names across different nomenclature systems and
commercial contexts. A clear understanding of these synonyms is crucial for comprehensive
literature searches and unambiguous scientific communication.
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Nomenclature/ldentifier

Value

IUPAC Name

cyclohexadecanone[1][2][3]

CAS Number

2550-52-9[1][4][5][6][7]

Molecular Formula

C16H300[1][3][4]

Molecular Weight

238.41 g/mol [1][4][5]

Synonyms

Homoexaltone, Cyclohexadecane-1-one,

Isomuscone[1][4][7]

Trade Names

Isomuscone® (Symrise), Globanone® (Symrise)

[8]19]

Physicochemical Properties

The physical and chemical properties of cyclohexadecanone are essential for its handling,

formulation, and application. The following table summarizes key quantitative data.

Property Value Conditions

Appearance White, crystalline solid Ambient

Odor Musk-like, animalic, ]
powdery[4][7][10]

Melting Point 56 - 67.7 °C[2][3][4][11] -

Boiling Point 138 °C[3][4] 0.5 Torr

Density 0.8962 g/lcm3[3][4] 60 °C

Water Solubility 130 pg/L[3][4] 20 °C

Vapor Pressure 0.007 Pa[3][4] 20 °C

LogP 7.77 25°C

Flash Point 148.33 °C[5] Closed Cup
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Experimental Protocols
Synthesis of Cyclohexadecanone via Hydrogenation

Cyclohexadecanone can be synthesized by the hydrogenation of 8-cyclohexadecen-1-one.[2]
[3][11]

Materials:

8-cyclohexadecen-1-one

o Ethanol (96%)

o Palladium on carbon (10% Pd/C)

e Hydrogen gas (H2)

o Filter paper

e Bichner funnel

e Glass autoclave (1-L capacity)

e High vacuum fractionation apparatus (e.g., Spaltrohr® column)

Procedure:

In a 1-L glass autoclave, combine 60.3 g of 8-cyclohexadecen-1-one, 450 mL of 96%
ethanol, and 1 g of 10% palladium on carbon.[12]

o Seal the autoclave and stir the mixture vigorously.
o Pressurize the autoclave with hydrogen gas to 5 bar.[12]
» Maintain the reaction at room temperature for 1.5 hours.[12]

» After the reaction is complete, depressurize the autoclave.
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« Filter the mixture through a filter paper on a Buchner funnel to remove the palladium on
carbon catalyst.[12]

e The filtrate is then subjected to high vacuum fractionation to purify the cyclohexadecanone.
[12]

e Collect the fraction boiling at 75°C at 0.01 mbar.[12]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a standard method for the identification and quantification of cyclohexadecanone.
Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS).

o Capillary column suitable for the analysis of macrocyclic ketones (e.g., a non-polar DB-5 or
equivalent).

Sample Preparation:

o Prepare a stock solution of cyclohexadecanone in a volatile organic solvent such as
hexane or ethyl acetate at a concentration of approximately 1 mg/mL.

» Prepare a series of calibration standards by serially diluting the stock solution to
concentrations ranging from 1 to 100 pg/mL.

o For unknown samples, dissolve a known weight of the sample in a suitable solvent to
achieve a concentration within the calibration range.

 If necessary, perform a liquid-liquid extraction or solid-phase extraction to clean up complex
sample matrices.

GC-MS Parameters:

« Injector Temperature: 250 °C
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« Injection Volume: 1 pL (splitless injection is recommended for trace analysis)
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 2 minutes.
o Ramp: Increase to 280 °C at a rate of 10 °C/min.
o Hold: Maintain at 280 °C for 10 minutes.
o MS Transfer Line Temperature: 280 °C
e lon Source Temperature: 230 °C

 lonization Mode: Electron lonization (El) at 70 eV.

Mass Scan Range: m/z 40-400.
Data Analysis:

« |dentify the cyclohexadecanone peak in the total ion chromatogram based on its retention
time, which is determined by injecting a pure standard.

o Confirm the identity of the peak by comparing its mass spectrum with a reference spectrum
from a library or a pure standard. The mass spectrum of cyclohexadecanone will show a
characteristic fragmentation pattern.

e Quantify the amount of cyclohexadecanone in the sample by constructing a calibration
curve from the peak areas of the standard solutions.

Signaling Pathways and Biological Activity

While primarily known for its fragrance properties, emerging research suggests that
macrocyclic ketones, including cyclohexadecanone, may possess biological activities relevant
to drug development.[13][14][15] One studied mechanism is the activation of olfactory
receptors, which are G-protein coupled receptors (GPCRS).
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Olfactory Receptor Activation

Cyclohexadecanone (referred to as isomuscone in some studies) has been shown to activate
human olfactory receptors OR5AN1 and OR1AL.[1] This interaction initiates a downstream

signaling cascade typical of GPCRs.
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Caption: Activation of an olfactory receptor by cyclohexadecanone.

Potential Anti-inflammatory and Antitumor Effects

While direct evidence for cyclohexadecanone is limited, other macrocyclic ketones have
demonstrated anti-inflammatory and antitumor properties.[11] The mechanisms for these
effects are diverse and may involve modulation of key signaling pathways implicated in
inflammation and cancer, such as the NF-kB and MAPK pathways. Further research is
warranted to elucidate the specific biological activities and mechanisms of action of
cyclohexadecanone.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the synthesis, purification, and analysis
of cyclohexadecanone in a research setting.
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Caption: Workflow for cyclohexadecanone synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Molecular mechanism of activation of human musk receptors OR5AN1 and OR1A1 by
(R)-muscone and diverse other musk-smelling compounds - PMC [pmc.ncbi.nim.nih.gov]

o 2. Fragrance material review on cyclohexadecanone - PubMed [pubmed.ncbi.nim.nih.gov]
o 3. Cyclohexadecanone - Wikipedia [en.wikipedia.org]

e 4. EP3153493A1 - Method for the purification of cyclohexadec-8-en-1-on - Google Patents
[patents.google.com]

e 5. W02017060437A1 - Method for the purification of cyclohexadec-8-en-1-one - Google
Patents [patents.google.com]

» 6. Anti-inflammatory property of n-hexadecanoic acid: structural evidence and kinetic
assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

e 7. Cyclohexadecanone | The Fragrance Conservatory [fragranceconservatory.com]
o 8. researchgate.net [researchgate.net]

¢ 9. uoguelph.ca [uoguelph.ca]

¢ 10. cyclohexadecanone, 2550-52-9 [thegoodscentscompany.com]

e 11. Molecular basis of the antitumor activities of 2-crotonyloxymethyl-2-cycloalkenones -
PubMed [pubmed.nchbi.nim.nih.gov]

e 12. data.epo.org [data.epo.org]

e 13. Macrocycles in Drug Discovery—Learning from the Past for the Future - PMC
[pmc.ncbi.nlm.nih.gov]

e 14. drugtargetreview.com [drugtargetreview.com]
e 15. youtube.com [youtube.com]

 To cite this document: BenchChem. [Cyclohexadecanone: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615262#cyclohexadecanone-synonyms-and-
nomenclature]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1615262?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5924878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5924878/
https://pubmed.ncbi.nlm.nih.gov/21801784/
https://en.wikipedia.org/wiki/Cyclohexadecanone
https://patents.google.com/patent/EP3153493A1/en
https://patents.google.com/patent/EP3153493A1/en
https://patents.google.com/patent/WO2017060437A1/en
https://patents.google.com/patent/WO2017060437A1/en
https://pubmed.ncbi.nlm.nih.gov/22642495/
https://pubmed.ncbi.nlm.nih.gov/22642495/
https://fragranceconservatory.com/ingredient/cyclohexadecanone
https://www.researchgate.net/publication/324367580_Molecular_mechanism_of_activation_of_human_musk_receptors_OR5AN1_and_OR1A1_by_R_-muscone_and_diverse_other_musk-smelling_compounds
https://www.uoguelph.ca/aac/system/files/GC-MS%20Sample%20Preparation%20Guidelines-2021.pdf
https://www.thegoodscentscompany.com/data/rw1439821.html
https://pubmed.ncbi.nlm.nih.gov/12502374/
https://pubmed.ncbi.nlm.nih.gov/12502374/
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20020502/patents/EP1201738NWA1/document.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10150360/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10150360/
https://www.drugtargetreview.com/article/155484/obstacles-and-innovations-of-macrocyclic-drug-development/
https://www.youtube.com/watch?v=cXsmXRKS8Go
https://www.benchchem.com/product/b1615262#cyclohexadecanone-synonyms-and-nomenclature
https://www.benchchem.com/product/b1615262#cyclohexadecanone-synonyms-and-nomenclature
https://www.benchchem.com/product/b1615262#cyclohexadecanone-synonyms-and-nomenclature
https://www.benchchem.com/product/b1615262#cyclohexadecanone-synonyms-and-nomenclature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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